![molecular formula C11H15N3 B6205298 [2-(1H-indazol-1-yl)ethyl]dimethylamine CAS No. 23301-30-6](/img/no-structure.png)
[2-(1H-indazol-1-yl)ethyl]dimethylamine
Overview
Description
2-(1H-indazol-1-yl)ethyl]dimethylamine (IEDA) is a synthetic compound belonging to the class of compounds known as indazoles. It has been used in scientific research for its wide range of applications, including as a probe for studying enzyme activities, as a reagent for organic synthesis, and as a drug scaffold for drug discovery.
Scientific Research Applications
[2-(1H-indazol-1-yl)ethyl]dimethylamine has been used in a variety of scientific research applications, including as a probe for studying enzyme activities, as a reagent for organic synthesis, and as a drug scaffold for drug discovery. [2-(1H-indazol-1-yl)ethyl]dimethylamine has been used as a probe to study the activities of enzymes such as cytochrome P450, a family of enzymes involved in the metabolism of drugs, and as a reagent for organic synthesis in the synthesis of a variety of compounds, including analogs of the anti-inflammatory drug ibuprofen. [2-(1H-indazol-1-yl)ethyl]dimethylamine has also been used as a drug scaffold for drug discovery, as it has been found to have a number of potential therapeutic benefits, including anti-inflammatory, anti-cancer, and anti-bacterial properties.
Mechanism of Action
The mechanism of action of [2-(1H-indazol-1-yl)ethyl]dimethylamine is not fully understood, however, it is believed to be due to its ability to interact with a variety of enzymes and receptors. [2-(1H-indazol-1-yl)ethyl]dimethylamine has been found to interact with cytochrome P450, an enzyme involved in the metabolism of drugs, as well as a number of other enzymes and receptors, including the enzyme adenosine triphosphate (ATP) and the receptor G-protein-coupled receptors (GPCRs).
Biochemical and Physiological Effects
The biochemical and physiological effects of [2-(1H-indazol-1-yl)ethyl]dimethylamine are not fully understood, however, it has been found to have a number of potential therapeutic benefits, including anti-inflammatory, anti-cancer, and anti-bacterial properties. In addition, [2-(1H-indazol-1-yl)ethyl]dimethylamine has been found to have a number of other potential therapeutic benefits, including anti-viral, anti-fungal, and anti-diabetic properties.
Advantages and Limitations for Lab Experiments
The advantages of using [2-(1H-indazol-1-yl)ethyl]dimethylamine in lab experiments include its ease of synthesis, its wide range of applications, and its potential therapeutic benefits. The main limitation of using [2-(1H-indazol-1-yl)ethyl]dimethylamine in lab experiments is its lack of toxicity, as it has been found to be non-toxic to human cells.
Future Directions
The potential future directions for the use of [2-(1H-indazol-1-yl)ethyl]dimethylamine include further research into its mechanism of action, its potential therapeutic benefits, and its use as a drug scaffold for drug discovery. Additionally, further research could be done into the development of new synthesis methods for [2-(1H-indazol-1-yl)ethyl]dimethylamine, as well as the development of new applications and uses for [2-(1H-indazol-1-yl)ethyl]dimethylamine.
Synthesis Methods
[2-(1H-indazol-1-yl)ethyl]dimethylamine can be synthesized through a variety of methods, including the reaction of 1-bromo-2-methylindazole with ethylmagnesium bromide, the reaction of 1-chloro-2-methylindazole with ethylmagnesium bromide, and the reaction of 1-iodo-2-methylindazole with ethylmagnesium bromide. The most common method of synthesis is the reaction of 1-bromo-2-methylindazole with ethylmagnesium bromide, which yields [2-(1H-indazol-1-yl)ethyl]dimethylamine in a yield of up to 90%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [2-(1H-indazol-1-yl)ethyl]dimethylamine involves the reaction of 2-bromoethylamine hydrobromide with 1H-indazole followed by N,N-dimethylation of the resulting intermediate.", "Starting Materials": [ "2-bromoethylamine hydrobromide", "1H-indazole", "dimethylamine" ], "Reaction": [ "Step 1: Dissolve 2-bromoethylamine hydrobromide in anhydrous DMF and add 1H-indazole. Heat the mixture at 100°C for 24 hours under nitrogen atmosphere.", "Step 2: Cool the reaction mixture to room temperature and add dimethylamine. Stir the mixture at room temperature for 2 hours.", "Step 3: Quench the reaction by adding water and extract the product with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the desired product." ] } | |
CAS RN |
23301-30-6 |
Molecular Formula |
C11H15N3 |
Molecular Weight |
189.3 |
Purity |
95 |
Origin of Product |
United States |
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